Cas no 33214-38-9 (3-(2-Methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 3-(2-Methoxyphenyl)-3-methylbutanoic acid
• CAS No: 33214-38-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 4644856
• PubChem ID: 12969776
• Update Time: 2025-05-23

3-(2-Methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-methoxy-β,β-dimethyl-
• Gliquidone Impurity 3
• 3-(2-Methoxyphenyl)-3-methylbutanoic acid
• KS-8210
• 3-(2-methoxyphenyl)-3-methylbutanoicacid
• AE-562/40987597
• EN300-1853014
• Benzenepropanoic acid, 2-methoxy-b,b-dimethyl-
• AKOS017547948
• SCHEMBL6892090
• 33214-38-9

• MDL： MFCD00796475
• Inchi： 1S/C12H16O3/c1-12(2,8-11(13)14)9-6-4-5-7-10(9)15-3/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key： ZHTMJDQKHVCZQX-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1=CC=CC=C1OC)(C)C

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-Methoxyphenyl)-3-methylbutanoic acid

Professional Introduction to 3-(2-Methoxyphenyl)-3-methylbutanoic Acid (CAS No. 33214-38-9)

3-(2-Methoxyphenyl)-3-methylbutanoic acid, with the chemical formula C₁₂H₁₅CO₂ and CAS number 33214-38-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules. The presence of both a methoxyphenyl group and a branched butanoic acid moiety makes it a versatile intermediate for various chemical modifications, enabling its use in the creation of novel therapeutic agents.

The methoxyphenyl substituent, also known as anisole-derived moiety, contributes to the compound's aromaticity and influences its electronic and steric properties. This feature is particularly valuable in medicinal chemistry, where aromatic rings are often integral to the binding affinity and selectivity of drug molecules. The combination of the methylbutanoic acid backbone provides a flexible carbon chain that can be further functionalized to enhance pharmacological activity. Such structural attributes make 3-(2-methoxyphenyl)-3-methylbutanoic acid a promising candidate for exploring new drug candidates.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The compound's unique structure has been explored in the context of enzyme inhibition, particularly for enzymes involved in metabolic disorders and inflammatory diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain cytochrome P450 enzymes, which are crucial in drug metabolism. This finding underscores the potential of 3-(2-methoxyphenyl)-3-methylbutanoic acid as a scaffold for developing novel therapeutic agents with improved metabolic stability.

The synthesis of 3-(2-methoxyphenyl)-3-methylbutanoic acid involves multi-step organic reactions, including Friedel-Crafts alkylation followed by esterification and hydrolysis. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high efficiency. These synthetic methodologies ensure high purity and yield, making the compound readily available for further pharmaceutical applications.

The pharmacological profile of 3-(2-methoxyphenyl)-3-methylbutanoic acid has been investigated in several preclinical studies. One notable area of research has focused on its potential role in modulating neurotransmitter systems. The compound's ability to interact with specific receptors and ion channels has been explored, suggesting its utility in treating neurological disorders such as depression and anxiety. Additionally, its interaction with inflammatory pathways has been studied, indicating potential benefits in managing chronic inflammatory conditions.

The structural flexibility of 3-(2-methoxyphenyl)-3-methylbutanoic acid allows for the design of analogs with enhanced pharmacological properties. By modifying the substituents on the aromatic ring or the butanoic acid chain, chemists can fine-tune the compound's bioactivity and selectivity. This approach has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

In conclusion, 3-(2-methoxyphenyl)-3-methylbutanoic acid (CAS No. 33214-38-9) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern drug discovery efforts.